Cas no 477231-28-0 (7-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: 7-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 477231-28-0
• MF: C₂₂H₂₁BrN₄O
• MW: 437.332343816757
• CID: 6088464
• PubChem ID: 4136202
• Update Time: 2025-07-16

7-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-(4-bromophenyl)-N-(2-methoxy-1-methylethyl)-5-phenyl-
• 7-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-5-phenylpyrrolo[2,3-d]pyrimidin-4-amine
• F0532-0621
• Oprea1_836778
• SR-01000567913-1
• AKOS002104718
• SR-01000567913
• AKOS016297097
• 477231-28-0
• 7-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Inchi： 1S/C22H21BrN4O/c1-15(13-28-2)26-21-20-19(16-6-4-3-5-7-16)12-27(22(20)25-14-24-21)18-10-8-17(23)9-11-18/h3-12,14-15H,13H2,1-2H3,(H,24,25,26)
• InChI Key： QFXZPOJNAGPDPA-UHFFFAOYSA-N
• SMILES： C1=NC(NC(C)COC)=C2C(C3=CC=CC=C3)=CN(C3=CC=C(Br)C=C3)C2=N1

Computed Properties

• Exact Mass: 436.08987g/mol
• Monoisotopic Mass: 436.08987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 536.2±50.0 °C(Predicted)
• pka: 5.40±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 7-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine

Comprehensive Overview of 7-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 477231-28-0)

The compound 7-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 477231-28-0) is a highly specialized pyrrolopyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a bromophenyl moiety and a methoxypropan-2-yl amine side chain, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the search for novel small molecule inhibitors has intensified, driven by the need for more effective treatments with fewer side effects. This compound's pyrrolo[2,3-d]pyrimidine core is a privileged scaffold in medicinal chemistry, often associated with high binding affinity to various protein kinases. Its 4-bromophenyl group enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. These attributes align with current trends in precision medicine, where researchers seek compounds with selective action against specific molecular targets.

The synthetic route to 7-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine typically involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions for introducing the bromophenyl substituent. Such synthetic methodologies are frequently discussed in drug discovery forums and medicinal chemistry publications, reflecting the compound's relevance to contemporary research. Analytical characterization by NMR spectroscopy and mass spectrometry confirms its structural integrity, with purity being crucial for biological evaluation.

From a therapeutic perspective, this compound's potential extends beyond oncology. Its structural similarity to known JAK inhibitors suggests possible applications in inflammatory conditions, aligning with current interests in immune modulation. The methoxypropan-2-yl side chain may contribute to improved pharmacokinetic properties, addressing common challenges in drug development such as metabolic stability. These features make it a valuable tool compound for structure-activity relationship (SAR) studies in academic and industrial settings.

Environmental and safety considerations for 477231-28-0 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended during manipulation. The compound's stability under various conditions is an active area of investigation, particularly regarding its suitability for formulation development—a topic frequently searched by pharmaceutical scientists.

The commercial availability of 7-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine through specialty chemical suppliers has facilitated its adoption in research programs worldwide. Pricing and bulk synthesis options are common queries among procurement specialists, reflecting the compound's growing importance in preclinical studies. Its CAS registry number serves as a unique identifier in patent literature and regulatory documentation, ensuring precise communication across the scientific community.

Future research directions for this compound may explore its crystal structure to enable structure-based drug design, a popular subject in computational chemistry circles. Additionally, investigations into its metabolic pathways could provide insights for developing analogs with enhanced properties. These aspects resonate with current interests in ADME optimization and lead compound development, making 477231-28-0 a molecule worth watching in coming years.